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Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B1624508 Get Quote

In-Depth Technical Guide: C.I. Acid Violet 48
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Acid Violet 48, focusing on its

chemical properties, synthesis, analytical methods, and potential applications in biomedical

research. The information is curated for professionals in research and development who

require detailed technical data and experimental insights.

Core Compound Information
C.I. Acid Violet 48 is an anthraquinone-based dye. Below are its fundamental chemical

identifiers and properties.

Property Value Reference

CAS Number 12220-51-8 [1]

Molecular Formula C37H38N2Na2O9S2 [2][3]

Molecular Weight 764.82 g/mol [2][3]

Appearance
Dark reddish-brown or purple

powder
[1]

Solubility in Water 8 g/L at 20°C [1]
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Synthesis and Manufacturing
The synthesis of C.I. Acid Violet 48 is a multi-step process.[1] It begins with the condensation

of 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with 2,4,6-

Trimethylbenzenamine. This is followed by a second condensation reaction with 4-Tert-

Octylphenol. The final step involves sulfonation using fuming sulfuric acid to yield the final

product.[1]

Synthesis Workflow
Below is a DOT script representation of the synthesis workflow.
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Sample Preparation

RP-HPLC System

Newcrom R1 Column

UV-Vis or MS Detector

Mobile Phase Delivery
(MeCN/Water/Acid)

Data Acquisition and Analysis

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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